Cas no 66175-40-4 (1,1'-Biphenyl, 3,4'-dibromo-4-methoxy-)

• Product Name: 1,1'-Biphenyl, 3,4'-dibromo-4-methoxy-
• CAS No: 66175-40-4
• MF: C₁₃H₁₀Br₂O
• MW: 342.025902271271
• CID: 4117843
• PubChem ID: 85939280
• Update Time: 2025-04-24

1,1'-Biphenyl, 3,4'-dibromo-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3,4'-dibromo-4-methoxy-
• (3,4'-dibromo-biphenyl-4-yl)-methyl ether
• 3,4'-Dibromo-4-methoxybiphenyl
• 3,4'-Dibromo-4-methoxy-1,1'-biphenyl
• 66175-40-4

• Inchi： 1S/C13H10Br2O/c1-16-13-7-4-10(8-12(13)15)9-2-5-11(14)6-3-9/h2-8H,1H3
• InChI Key： HWCBENKXSARKGK-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1C=CC(=CC=1)Br)OC

Computed Properties

• Exact Mass: 341.90779g/mol
• Monoisotopic Mass: 339.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.620±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132-134 ºC
• Solubility: Insuluble (7.2E-3 g/L) (25 ºC),

Additional information on 1,1'-Biphenyl, 3,4'-dibromo-4-methoxy-

1,1'-Biphenyl, 3,4'-dibromo-4-methoxy-: A Comprehensive Overview

The compound 1,1'-biphenyl, 3,4'-dibromo-4-methoxy is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, medicinal chemistry, and materials science. This compound belongs to the class of aromatic heterocycles, characterized by its unique structure and functional groups. The presence of bromine atoms at the 3' and 4' positions, along with a methoxy group at the 4-position, renders this molecule distinct in terms of its chemical properties and potential applications.

Recent studies have highlighted the importance of biphenyl derivatives in drug discovery due to their ability to modulate various biological targets. The 3,4'-dibromo-4-methoxy substituents on the biphenyl ring system contribute to the molecule's pharmacokinetic properties, including solubility and bioavailability. These functional groups also play a critical role in determining the compound's interactions with biological systems.

One of the most promising applications of 1,1'-biphenyl, 3,4'-dibromo-4-methoxy lies in its potential as a lead molecule in drug development. Its structural features, particularly the methoxy group, have been associated with anti-inflammatory and antioxidant activities in recent preclinical studies. These properties make it a valuable candidate for exploring therapeutic interventions in conditions such as inflammatory bowel disease, cardiovascular disorders, and neurodegenerative diseases.

Furthermore, the compound's biphenyl core has been recognized for its ability to serve as a scaffold for the development of more complex molecules. By introducing additional functional groups or modifying existing substituents, researchers can tailor this molecule to target specific biological pathways with higher precision. This versatility underscores the importance of 1,1'-biphenyl derivatives in modern medicinal chemistry.

Recent advancements in synthetic organic chemistry have also enhanced our ability to synthesize 3,4'-dibromo-4-methoxy biphenyl derivatives with high efficiency and purity. The use of palladium-catalyzed coupling reactions has significantly streamlined the synthesis process, enabling the production of larger quantities for both research and commercial purposes.

Moreover, the biphenyl system in this compound has been explored for its potential in optoelectronic applications. The aromaticity and electronic properties of biphenyl derivatives make them suitable candidates for use in organic light-emitting diodes (OLEDs) and other advanced materials. The presence of bromine atoms can further modulate the molecule's electronic characteristics, offering additional tuning capabilities for these applications.

Research into 1,1'-biphenyl, 3,4'-dibromo-4-methoxy has also delved into its environmental impact. As organic pollutants, biphenyl derivatives are subject to rigorous testing to assess their toxicity and persistence in the environment. Understanding these properties is crucial for ensuring the safe use of such compounds in industrial and therapeutic applications.

Finally, the compound's unique combination of functional groups positions it as a valuable tool for studying various chemical and biological phenomena. Its reactivity towards nucleophilic substitution, elimination, and other transformations provides opportunities for exploring fundamental chemical principles while advancing practical applications in medicine and materials science.